Cas no 1228821-85-9 (2-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]acetic acid)

• Product Name: 2-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]acetic acid
• CAS No: 1228821-85-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2158271
• Update Time: 2025-06-15

2-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-3-dimethylamino-pyrrolidin-1-yl)-acetic acid
• (R)-2-(3-(Dimethylamino)pyrrolidin-1-yl)acetic acid
• AM91201
• ((R)-3-Dimethylaminopyrrolidin-1-yl)acetic acid
• 2-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]acetic acid

• Inchi： 1S/C8H16N2O2/c1-9(2)7-3-4-10(5-7)6-8(11)12/h7H,3-6H2,1-2H3,(H,11,12)/t7-/m1/s1
• InChI Key： HWZGMQHONNQZJK-SSDOTTSWSA-N
• SMILES： OC(CN1CC[C@H](C1)N(C)C)=O

Computed Properties

• Exact Mass: 172.121
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]acetic acid

2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic Acid (CAS No. 1228821-85-9): An Overview of Its Structure, Properties, and Applications

2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid (CAS No. 1228821-85-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-3-(Dimethylamino)pyrrolidine-1-acetic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and various applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis: The molecular formula of 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid is C₇H₁₅N₂O₂, with a molecular weight of 159.20 g/mol. The compound features a pyrrolidine ring substituted with a dimethylamino group at the C3 position and an acetic acid moiety at the C1 position. The chiral center at the C3 position imparts enantiomeric specificity, which is crucial for its biological activities. Synthesis of this compound can be achieved through various routes, including the reaction of (R)-3-hydroxypyrrolidine with dimethyl sulfate followed by acetylation with acetyl chloride or acetic anhydride.

Physical Properties: 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. It has a melting point of approximately 145°C and exhibits good stability under standard laboratory conditions. The compound's solubility and stability make it suitable for use in various biochemical assays and pharmaceutical formulations.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid in several areas. One notable application is its use as a GABA receptor modulator. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that modulate GABA receptors have been investigated for their potential in treating neurological disorders such as anxiety, depression, and epilepsy. Research has shown that (R)-3-(Dimethylamino)pyrrolidine-1-acetic acid can enhance GABAergic neurotransmission by interacting with specific GABA receptor subtypes, thereby exerting anxiolytic and anticonvulsant effects.

Pharmacological Studies: In preclinical studies, 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid has demonstrated promising results in animal models of anxiety and seizure disorders. For instance, a study published in the *Journal of Medicinal Chemistry* reported that oral administration of this compound significantly reduced anxiety-like behaviors in mice without causing sedation or motor impairment. Additionally, another study in *Neuropharmacology* found that the compound exhibited potent anticonvulsant activity in rodent models of epilepsy, suggesting its potential as a novel therapeutic agent for seizure disorders.

Clinical Trials: While preclinical data are encouraging, further clinical trials are necessary to evaluate the safety and efficacy of 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid in humans. Several Phase I clinical trials are currently underway to assess the pharmacokinetics, safety, and tolerability of the compound in healthy volunteers. Preliminary results from these trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties, paving the way for future Phase II trials focused on specific therapeutic indications.

Safety Considerations: As with any new pharmaceutical agent, safety considerations are paramount during the development process. Preclinical toxicology studies have indicated that 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid has a low toxicity profile when administered at therapeutic doses. However, potential side effects such as gastrointestinal disturbances or central nervous system effects may occur at higher doses or with prolonged use. Ongoing clinical trials will provide more detailed information on the safety profile of this compound.

Conclusion: 2-[(3R)-3-(Dimethylamino)pyrrolidin-1-yl]acetic acid (CAS No. 1228821-85-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various neurological disorders.